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Compound of Interest

Compound Name: Flavesone

Cat. No.: B1254376

Disclaimer: The following guide provides a comparative analysis of Flavesone based on
available scientific literature. It is crucial to note that to date, no comprehensive meta-analyses
or human clinical trials on the therapeutic efficacy of Flavesone have been published. The
majority of existing research focuses on its properties as an insecticide. Therefore, this guide
primarily summarizes its performance in that context.

Overview of Flavesone

Flavesone is a [3-triketone compound found in various plant species.[1][2] It has garnered
attention for its insecticidal activity, presenting a potentially novel mode of action.[1] While
Flavesone belongs to the flavonoid family, a class of compounds known to interact with various
cellular signaling pathways, specific research into Flavesone's direct impact on these
pathways in mammals is currently lacking.[3][4]

Comparative Efficacy as an Insecticide

Studies have evaluated the efficacy of Flavesone (often in a commercial formulation called
Flavocide®) against several urban pests, with permethrin, a commonly used pyrethroid
insecticide, serving as a comparator.[1]

Data Summary Table: Flavesone vs. Permethrin
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Pest Concentrati Knockdown Mortality
. Compound ] Source
Species on (Time) (24 hours)
Musca 100% (15
domestica Flavesone 200 mg/ml mins & 2 100% [1]
(House fly) hours)
100% (15
Flavesone 100 mg/ml mins & 2 100% [1]
hours)
70% (15
Permethrin 2.5 mg/ml mins), 92% (2 72% [1]
hours)
Culex
] ) 100% (15
guinquefascia )
. Flavesone 50 mg/mi mins & 2 100% [1]
us
. hours)
(Mosquito)
100% (15
Flavesone 25 mg/mi mins & 2 100% [1]
hours)
) Equivalent to Equivalent to
Permethrin 2.5 mg/ml [1]
Flavesone Flavesone
Ctenocephali
des felis (Cat  Flavesone 150 mg/ml Not Reported  100% [1]
flea) - Adult
Flavesone 62.5 mg/ml Not Reported  100% [1]
Flavesone 23.8 mg/ml Not Reported  100% [1]
Flavesone 2.38 mg/ml Not Reported  10% [1]
Permethrin 2.5 mg/ml Not Reported  100% [1]
Ctenocephali
des felis (Cat  Flavesone 150 mg/ml Not Reported  100% [1]

flea) - Larvae
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Flavesone 62.5 mg/ml Not Reported  100% [1]
Flavesone 23.8 mg/ml Not Reported  100% [1]
Flavesone 2.38 mg/ml Not Reported  3.3% [1]

Experimental Protocols

The primary methodology for the insecticidal efficacy studies cited was a direct contact method.

Experimental Workflow for Insecticidal Efficacy Testing
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Generalized workflow for insecticidal efficacy testing.

Potential Signaling Pathways (General for
Flavonoids)

While specific studies on Flavesone's interaction with major cellular signaling pathways are not
extensively documented, flavonoids as a class are known to modulate various pathways,
including those involved in apoptosis (programmed cell death).[3][4][5] It is important to
reiterate that the following diagram represents a generalized pathway potentially affected by
flavonoids and has not been specifically validated for Flavesone.[3]

Generalized Apoptosis Signaling Pathway Influenced by Flavonoids
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Simplified model of apoptosis pathways modulated by flavonoids.

Conclusion
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The available data strongly supports the efficacy of Flavesone as an insecticide,
demonstrating comparable or, in some cases, superior performance to the pyrethroid
permethrin. This is particularly noteworthy in the context of increasing resistance to existing
insecticide classes.[1] However, there is a significant gap in the literature regarding its potential
therapeutic applications in humans. Future research is warranted to explore the mechanism of
action of Flavesone and to investigate its safety and efficacy in preclinical and clinical models
for indications beyond pest control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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